(2-Amino-5-chlorophenyl)phosphonic acid
Description
(2-Amino-5-chlorophenyl)phosphonic acid is an organophosphonic acid derivative characterized by a phenyl ring substituted with an amino group (-NH₂) at the 2-position, a chlorine atom (-Cl) at the 5-position, and a phosphonic acid (-PO₃H₂) group. This compound has been identified as a bioactive constituent in the methanolic extract of Urena lobata leaves through GC-MS analysis . Key properties include:
Its identification in plant extracts suggests possible roles in natural product chemistry or medicinal applications .
Properties
CAS No. |
18275-77-9 |
|---|---|
Molecular Formula |
C6H7ClNO3P |
Molecular Weight |
207.55 |
IUPAC Name |
(2-amino-3-chlorophenyl)phosphonic acid |
InChI |
InChI=1S/C6H7ClNO3P/c7-4-2-1-3-5(6(4)8)12(9,10)11/h1-3H,8H2,(H2,9,10,11) |
InChI Key |
ACBOFXPMZINTEA-UHFFFAOYSA-N |
SMILES |
C1=CC(=C(C(=C1)Cl)N)P(=O)(O)O |
Synonyms |
2-AMINO-CHLOROBENZENEPHOSPHONIC ACID |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural and Functional Group Analysis
Table 1 compares (2-Amino-5-chlorophenyl)phosphonic acid with related compounds from the provided evidence.
Key Observations:
Phosphonic vs. Carboxylic Acid Derivatives: (2-Amino-5-chlorophenyl)phosphonic acid exhibits stronger acidity (pKa ~1–2 for -PO₃H₂) compared to (R)-2-Amino-2-phenylacetic acid (pKa ~2.3 for -COOH) due to the higher electronegativity of phosphorus .
Substituent Effects: The chloro substituent in (2-Amino-5-chlorophenyl)phosphonic acid increases lipophilicity compared to non-halogenated analogs like 2-Pyrazoline (C₃H₆N₂, MW 70.09 g/mol), which may influence membrane permeability in biological systems . The amino group enables hydrogen bonding, similar to 3-nitrophthalhydrazide, but the latter’s nitro group (-NO₂) introduces oxidative reactivity .
Pharmacological and Industrial Relevance
- Antibiotic Derivatives: (R)-2-Amino-2-phenylacetic acid is a key component in antibiotics like ampicillin, highlighting the importance of amino-aromatic structures in drug design. In contrast, (2-Amino-5-chlorophenyl)phosphonic acid’s phosphonic acid group may target enzymes like phosphatases or kinases .
- Plant-Derived Bioactivity : The compound’s presence in Urena lobata (3.15% abundance) suggests it may contribute to the plant’s defense mechanisms, analogous to other arylphosphonic acids with antifungal properties .
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